Cas no 5240-51-7 (p-Fumarotoluidide(7CI,8CI))

• Product Name: p-Fumarotoluidide(7CI,8CI)
• CAS No: 5240-51-7
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 383981
• Update Time: 2024-01-29

p-Fumarotoluidide(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• p-Fumarotoluidide(7CI,8CI)
• benzo[g]pteridine-2,4(1H,3H)-dione, 8-amino-1,3-dimethyl-
• NSC241461
• p-Fumarotoluidide (7CI,8CI)

• Inchi： 1S/C18H18N2O2/c1-13-3-7-15(8-4-13)19-17(21)11-12-18(22)20-16-9-5-14(2)6-10-16/h3-12H,1-2H3,(H,19,21)(H,20,22)/b12-11+
• InChI Key： DDTHTLKAIVGOLC-VAWYXSNFSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)/C=C/C(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 257.09143

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Melting Point: 356 °C
• Boiling Point: 549.1±50.0 °C(Predicted)
• PSA: 92.42
• pka: 12.17±0.70(Predicted)